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Compound of Interest

Compound Name: Decyl-beta-D-maltopyranoside

Cat. No.: B1588118

A-Technical-Guide-to-Decyl--D-maltopyranoside-in-Glycobiology-Research-

Introduction:-The-Role-of-Detergents-in-
Glycobiology

Glycobiology,-a-field-dedicated-to-understanding-the- multifaceted-roles-of-carbohydrates-in-
health-and-disease,-often-confronts-the-challenge-of-studying-glycoproteins-and-other-
glycosylated-molecules-within-their-native-membrane-environment.-The-extraction-and-
stabilization-of-these-molecules-are-paramount-for-their-structural-and-functional-
characterization.-This-is-where-detergents,-such-as-Decyl-3-D-maltopyranoside-(DM),-play-a-
pivotal-role.-DM,-a-non-ionic-detergent,-has-emerged-as-a-valuable-tool-for-researchers-due-
to-its-mild-nature-and-effectiveness-in-solubilizing-and-stabilizing-membrane-proteins-while-
preserving-their-delicate-structures-[cite:-4].-This-guide-provides-an-in-depth-exploration-of-
the-applications-of-Decyl-3-D-maltopyranoside-in-glycobiology-research,-offering-both-
theoretical-insights-and-practical-protocols.

Understanding-Decyl-B-D-maltopyranoside-(DM):-
Key-Properties

Decyl-B-D-maltopyranoside-is-a-glycosidic-surfactant-with-a-structure-comprising-a-
hydrophilic-maltose-headgroup-and-a-hydrophobic-ten-carbon-alkyl-chain-[cite:-4,-10].-This-
amphipathic-nature-allows-it-to-interact-with-both-the-hydrophobic-lipid-bilayer-of-cell-
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membranes-and-the-aqueous-environment,-facilitating-the-extraction-of-membrane-associated-

proteins.

Critical-Micelle-Concentration-(CMC)

A-crucial-property-of-any-detergent-is-its-Critical-Micelle-Concentration-(CMC),-the-
concentration-at-which-detergent-monomers-begin-to-self-assemble-into-micelles-[cite:-13].-
For-Decyl-B-D-maltopyranoside,-the-CMC-is-approximately-1.6-1.8-mM-[cite:-6,-11,-16].-
Working-above-the-CMC-is-essential-for-the-effective-solubilization-of-membrane-proteins,-as-
the-micelles-create-a-hydrophobic-environment-that-shields-the-protein's-transmembrane-
domains-from-the-aqueous-buffer.

Physicochemical-Properties-of-Decyl-f3-D-

maltopyranoside

Property Value Source
Molecular Weight 482.56 g/mol [1]
Critical Micelle Concentration
1.6-22mM [21[31[41[5]
(CMC)
) Not explicitly found in search
Aggregation Number ~48
results
Micelle Molecular Weight ~40 kDa [3]
Form Powder/Crystalline solid [5]

Core-Applications-in-Glycobiology-Research

The-mild,-non-denaturing-properties-of-Decyl-3-D-maltopyranoside-make-it-a-versatile-
detergent-for-a-range-of-applications-in-glycobiology.

1.-Solubilization-and-Purification-of-Glycoproteins
A-primary-application-of-DM-is-the-extraction-of-glycoproteins-from-cellular-membranes.-Its-
ability-to-disrupt-lipid-lipid-and-protein-lipid-interactions-without-significantly-disrupting-protein-
protein-interactions-is-key-to-maintaining-the-structural-and-functional-integrity-of-the-
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solubilized-protein-[cite:-14].-Once-solubilized,-the-glycoprotein-can-be-purified-using-various-
chromatography-techniques.

Experimental-Workflow:-Glycoprotein-Solubilization-and-Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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